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Compound of Interest

Compound Name: Abt-126

Cat. No.: B1263637

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the available information on the
dosage and administration of Abt-126, a selective a7 nicotinic acetylcholine receptor (nAChR)
agonist, in mouse models. While specific preclinical dosing regimens for mice are not readily
available in the public domain, this document synthesizes information from preclinical contexts
and outlines general protocols relevant to the administration of compounds in mice for cognitive
assessment.

Introduction to Abt-126

Abt-126, also known as Nelonicline, is a potent and selective agonist of the a7 nicotinic
acetylcholine receptor. It has been investigated for its potential therapeutic effects in cognitive
impairment associated with neurological and psychiatric disorders such as Alzheimer's disease
and schizophrenia.[1][2] The mechanism of action of Abt-126 centers on the activation of a7
NAChRs, which are ligand-gated ion channels expressed in brain regions critical for learning
and memory, including the hippocampus and prefrontal cortex.

Mechanism of Action and Signaling Pathway

Activation of the a7 nAChR by an agonist like Abt-126 leads to the influx of calcium ions
(Caz*). This influx triggers downstream signaling cascades that are believed to underlie the
pro-cognitive effects of the compound. Key signaling pathways implicated in a7 nAChR
activation include the Janus kinase 2-signal transducer and activator of transcription 3 (JAK2-
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STAT3) pathway and the Phosphoinositide 3-kinase-protein kinase B (PI3K/Akt) pathway.
These pathways are involved in processes such as neuroprotection, reduction of
neuroinflammation, and modulation of synaptic plasticity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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